Cas no 4592-62-5 (Isothiazol-3-amine)

Isothiazol-3-amine is a heterocyclic organic compound featuring an isothiazole ring with an amine functional group at the 3-position. This structure imparts versatility in synthetic chemistry, particularly as a building block for pharmaceuticals, agrochemicals, and specialty materials. Its reactive amine group enables facile derivatization, allowing for the synthesis of diverse derivatives with tailored properties. The isothiazole core contributes to stability and potential bioactivity, making it valuable in drug discovery and development. High purity grades are available for research and industrial applications, ensuring consistent performance in synthetic pathways. Proper handling and storage are recommended due to its reactivity.
Isothiazol-3-amine structure
Isothiazol-3-amine structure
Product Name:Isothiazol-3-amine
CAS No:4592-62-5
MF:C3H4N2S
MW:100.142258644104
MDL:MFCD19216646
CID:1035223
PubChem ID:12836760
Update Time:2025-05-28

Isothiazol-3-amine Chemical and Physical Properties

Names and Identifiers

    • Isothiazol-3-amine
    • 1,2-Thiazol-3-amine
    • 3-Isothiazolamine
    • 4592-62-5
    • SCHEMBL456085
    • DTXSID20511108
    • 3-aminoisothiazole
    • aminoisothiazole
    • CS-0054971
    • AKOS006348480
    • DA-23477
    • J-521602
    • IYCKMNAVTMOAKD-UHFFFAOYSA-N
    • EN300-245380
    • Isothiazol-?3-?aMine
    • MDL： MFCD19216646
    • Inchi： 1S/C3H4N2S/c4-3-1-2-6-5-3/h1-2H,(H2,4,5)
    • InChI Key： IYCKMNAVTMOAKD-UHFFFAOYSA-N
    • SMILES： S1C=CC(N)=N1

Computed Properties

  • Exact Mass: 100.00962
  • Monoisotopic Mass: 100.00951931g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 6
  • Rotatable Bond Count: 0
  • Complexity: 48.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 67.2Ų

Experimental Properties

  • Boiling Point: 103.0±23.0℃ at 760 mmHg
  • PSA: 38.91

Isothiazol-3-amine Security Information

Isothiazol-3-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A059005663-1g
Isothiazol-3-amine
 4592-62-5 95%
1g
 $1636.20 2023-09-01
TRC
B452463-2.5mg
isothiazol-3-amine hydrochloride
 4592-62-5
2.5mg
 $ 70.00 2022-06-07
TRC
B452463-5mg
isothiazol-3-amine hydrochloride
 4592-62-5
5mg
 $ 95.00 2022-06-07
TRC
B452463-25mg
isothiazol-3-amine hydrochloride
 4592-62-5
25mg
 $ 365.00 2022-06-07
Chemenu
CM119276-1g
3-Aminoisothiazole
 4592-62-5 95%
1g
 $1417 2021-08-06
Chemenu
CM119276-1g
3-Aminoisothiazole
 4592-62-5 95%
1g
 $1698 2024-07-16
Ambeed
A433336-1g
Isothiazol-3-amine
 4592-62-5 98+%
1g
 $2127.0 2025-03-04
eNovation Chemicals LLC
D507799-1g
Isothiazol-3-aMine
 4592-62-5 97%
1g
 $2561 2025-02-19
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1125611-100mg
Isothiazol-3-amine
 4592-62-5 97%
100mg
 ￥2563.00 2024-05-12
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1125611-250mg
Isothiazol-3-amine
 4592-62-5 97%
250mg
 ￥4104.00 2024-05-12

Isothiazol-3-amine Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:4592-62-5)Isothiazol-3-amine
Order Number:A1239105
Stock Status:in Stock
Quantity:250.0mg/500.0mg/1.0g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 19:22
Price ($):471/785/1177
Email:sales@amadischem.com

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Recommended suppliers
Amadis Chemical Company Limited
(CAS:4592-62-5)Isothiazol-3-amine
A1239105
Purity:99%/99%/99%
Quantity:250.0mg/500.0mg/1.0g
Price ($):471/785/1177
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